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Cat. No.: B15296654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
3-Phenylhexanoic acid is a carboxylic acid derivative that has been synthesized and

characterized in various chemical contexts. While the therapeutic potential of many small

molecules is an active area of research, current scientific literature on 3-phenylhexanoic acid
does not support any established therapeutic effects. Its primary documented biological activity

is as an insect antifeedant. This technical guide provides a comprehensive overview of the

available scientific information on 3-phenylhexanoic acid, focusing on its chemical properties,

synthesis, and the limited biological studies that have been conducted.

Chemical and Physical Properties
3-Phenylhexanoic acid, also known as β-phenylcaproic acid, is a small molecule with the

chemical formula C12H16O2.[1] Its structure consists of a hexanoic acid backbone with a

phenyl group attached to the third carbon. The detailed chemical and physical properties are

summarized in Table 1.
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Property Value Source

Molecular Formula C12H16O2 PubChem[1]

Molecular Weight 192.25 g/mol PubChem[1]

IUPAC Name 3-phenylhexanoic acid PubChem[1]

Synonyms beta-Phenylcaproic acid PubChem[1]
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Synthesis of 3-Phenylhexanoic Acid
3-Phenylhexanoic acid has been synthesized through various chemical reactions. One

documented method involves the Friedel-Crafts reaction. The general workflow for such a

synthesis is depicted in the diagram below.
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Caption: General workflow for the synthesis of 3-phenylhexanoic acid via a Friedel-Crafts

reaction.

Known Biological Activity: Insect Antifeedant
Properties
The most notable biological activity reported for a related compound, (+)-(R)-4-oxo-3-
phenylhexanoic acid, is its antifeedant effect against the lesser mealworm (Alphitobius

diaperinus). This ketoacid derivative of 3-phenylhexanoic acid was found to deter feeding in

adult insects, particularly in choice tests.

Experimental Protocol for Antifeedant Assay
The antifeedant activity was evaluated using choice and no-choice feeding assays. The general

experimental setup is outlined below.
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Caption: Experimental workflow for determining the antifeedant activity of (+)-(R)-4-oxo-3-
phenylhexanoic acid.

Quantitative Data on Antifeedant Activity
The study on the antifeedant properties of ketoacids derived from microbial hydrolysis provides

some quantitative data. The deterrence coefficients are calculated based on the amount of food

consumed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15296654?utm_src=pdf-body-img
https://www.benchchem.com/product/b15296654?utm_src=pdf-body
https://www.benchchem.com/product/b15296654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15296654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coefficient Type Formula Description

Relative (R) [(C - E) / (C + E)] x 100

Used in the choice test, where

C is the consumption of control

food and E is the consumption

of treated food.

Absolute (A) [(CC - EE) / (CC + EE)] x 100

Used in the no-choice test,

where CC is the consumption

of control food and EE is the

consumption of treated food in

separate experiments.

Total (T) A + R
A combined measure of

deterrence.

The study noted that (+)-(R)-4-oxo-3-phenylhexanoic acid strongly reduced feeding in adult

lesser mealworms in the choice test. However, specific numerical values for the deterrence

coefficients of 3-phenylhexanoic acid itself were not provided in the available literature.

Therapeutic Effects: Current Lack of Evidence
A thorough review of the scientific literature reveals a lack of studies investigating the potential

therapeutic effects of 3-phenylhexanoic acid in preclinical or clinical models for any disease.

The compound is mentioned as a synthetic intermediate in the development of other

molecules, such as histamine H2 receptor agonists, but its own pharmacological activity has

not been a focus of published research.

Conclusion
3-Phenylhexanoic acid is a known chemical compound with established physical and

chemical properties and defined synthetic pathways. The only significant biological activity

reported in the literature for a closely related derivative is its role as an insect antifeedant.

There is currently no scientific evidence to support any therapeutic effects of 3-
phenylhexanoic acid. For researchers and drug development professionals, this molecule

may serve as a scaffold or synthetic intermediate, but its potential as a therapeutic agent

remains unexplored and unsubstantiated by current data. Future studies would be required to
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determine if 3-phenylhexanoic acid or its derivatives possess any valuable pharmacological

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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